Cas no 25549-16-0 (Triisoctylamine)

• Product Name: Triisoctylamine
• CAS No: 25549-16-0
• MF: C₂₄H₅₁N
• MW: 353.668447732925
• MDL: MFCD00011694
• CID: 88600
• PubChem ID: 24855814
• Update Time: 2025-10-16

Triisoctylamine Chemical and Physical Properties

Names and Identifiers

• TRIISOOCTYLAMINE
• n,n-diisooctyl-isooctanamin
• N,N-diisooctyl-Isooctanamine
• forextractionofuthetc.
• Einecs 247-092-0
• Isooctanamine,N,N-diisooctyl
• Triisooctylamin
• TriisooctylaMine ,Th,etc.]
• TriisooctylaMine [for Extraction of U, Th, etc.]
• AZamine T 8B
• Adogen 381
• Alamine 330
• Hostarex 324
• N,N-Diisooctylisooctanamine
• TIOA
• 6-methyl-N, N-bis(6-methylheptyl)heptan-1-amine
• NS00049088
• R555WMX5UK
• UNII-R555WMX5UK
• 1-Heptanamine,6-methyl-N,N-bis(6-methylheptyl)-
• AKOS024256923
• W-110636
• 6-Methyl-N,N-bis(6-methylheptyl)-1-heptanamine #
• 6-Methyl-N,N-bis(6-methylheptyl)-1-heptanamine
• YKGBNAGNNUEZQC-UHFFFAOYSA-N
• EINECS 220-416-8
• E78079
• 2757-28-0
• Triisooctylamine, technical grade
• Triheptylamine, 6,6',6''-trimethyl-
• Tris(6-methylheptyl)amine
• J12.853H
• 1-Heptanamine, 6-methyl-N,N-bis(6-methylheptyl)-
• BRN 2087202
• LS-15088
• Q27287809
• SCHEMBL23214
• DTXSID60863017
• MFCD00011694
• 6,6',6''-Trimethyltriheptylamine
• 25549-16-0
• TRIISOOCTYLAMINE, TECH
• 6-methyl-n,n-bis(6-methylheptyl)heptan-1-amine
• Isooctanamine, N,N-diisooctyl-
• SY274549
• Triisoctylamine

• MDL： MFCD00011694
• Inchi： 1S/C24H51N/c1-22(2)16-10-7-13-19-25(20-14-8-11-17-23(3)4)21-15-9-12-18-24(5)6/h22-24H,7-21H2,1-6H3
• InChI Key： YKGBNAGNNUEZQC-UHFFFAOYSA-N
• SMILES： N(CCCCCC(C)C)(CCCCCC(C)C)CCCCCC(C)C

Computed Properties

• Exact Mass: 353.40200
• Monoisotopic Mass: 353.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.6
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.816 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 347.4ºC at 760mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4501(lit.)
• Solubility: <1g/l
• PSA: 3.24000
• LogP: 7.93760
• Solubility: Not determined

Triisoctylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-51/53
• Safety Instruction： S26-S36-S61
• RTECS：YF7175000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Triisoctylamine

Comprehensive Overview of Triisoctylamine (CAS No. 25549-16-0): Properties, Applications, and Industry Insights

Triisoctylamine (CAS No. 25549-16-0) is a tertiary amine widely recognized for its versatility in industrial and chemical applications. With the molecular formula C₂₄H₅₁N, this compound belongs to the family of aliphatic amines, characterized by its hydrophobic properties and ability to act as a solvent, extractant, or catalyst. The growing demand for high-performance amines in sectors like pharmaceuticals, agrochemicals, and material science has positioned Triisoctylamine as a critical component in modern chemical processes.

One of the most searched questions about Triisoctylamine revolves around its solubility and stability. This compound is insoluble in water but exhibits excellent solubility in organic solvents such as ethanol, acetone, and hydrocarbons. Its stability under moderate temperatures (up to 200°C) makes it suitable for high-temperature applications, including lubricant additives and corrosion inhibitors. Recent studies highlight its role in green chemistry initiatives, where it serves as a safer alternative to traditional solvents, aligning with the global push for sustainable chemical solutions.

In the pharmaceutical industry, Triisoctylamine is often employed as a phase-transfer catalyst (PTC) due to its ability to facilitate reactions between immiscible phases. This property is particularly valuable in the synthesis of active pharmaceutical ingredients (APIs), where efficiency and yield optimization are paramount. Additionally, its use in metal ion extraction processes has gained traction, especially in recycling rare-earth metals from electronic waste—a topic of significant interest amid the circular economy movement.

Another trending topic is the application of Triisoctylamine in advanced material synthesis. Researchers are exploring its potential in creating nanostructured materials and polymer composites, leveraging its surfactant-like properties to control particle size and dispersion. This aligns with the surge in demand for smart materials used in electronics, coatings, and energy storage systems. The compound’s low toxicity profile further enhances its appeal for such innovations.

From an SEO perspective, keywords like "Triisoctylamine uses", "CAS 25549-16-0 suppliers", and "tertiary amine applications" are frequently queried by industry professionals. To address these, it’s worth noting that Triisoctylamine is commercially available in high purity grades (≥98%) from specialized chemical distributors. Storage recommendations typically emphasize keeping the compound in a cool, dry place away from oxidizing agents to maintain its long-term stability.

Environmental and regulatory considerations are also top-of-mind for users. While Triisoctylamine is not classified as hazardous under major regulatory frameworks like REACH or OSHA, proper handling protocols—such as using personal protective equipment (PPE)—are advised to minimize exposure. Its biodegradability profile is currently under investigation, with preliminary data suggesting moderate persistence in aquatic environments, prompting calls for further research into eco-friendly alternatives.

In summary, Triisoctylamine (CAS No. 25549-16-0) is a multifaceted compound with expanding applications across high-growth industries. Its role in sustainable chemistry, material science, and pharmaceutical manufacturing underscores its importance in addressing contemporary technological and environmental challenges. As innovation continues, this amine is poised to remain a staple in the chemical sector’s toolkit.